Cas no 55275-44-0 (1(3H)-Isobenzofuranone, 3-chloro-3-(4-chlorophenyl)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-chloro-3-(4-chlorophenyl)-
• CAS No: 55275-44-0
• MF: C₁₄H₈Cl₂O₂
• MW: 279.11812210083
• CID: 1592112
• PubChem ID: 12692038
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 3-chloro-3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-chloro-3-(4-chlorophenyl)-
• 3-chloro-3-(4-chlorophenyl)-2-benzofuran-1-one
• DTXSID90507073
• 3-chloro-3-(4-chlorophenyl)isobenzofuran-1(3H)-one
• SCHEMBL1820782
• 55275-44-0
• 3-chloro-3-(p-chlorophenyl)-phthalide
• TULLOGDEENSVLE-UHFFFAOYSA-N
• 3-Chloro-3-(4-chlorophenyl)-2-benzofuran-1(3H)-one
• 3-chloro-3-(4-chlorophenyl)-3H-isobenzofuran-1-one

• Inchi： 1S/C14H8Cl2O2/c15-10-7-5-9(6-8-10)14(16)12-4-2-1-3-11(12)13(17)18-14/h1-8H
• InChI Key： TULLOGDEENSVLE-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC(=CC=2)Cl)C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 277.99024
• Monoisotopic Mass: 277.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3